(2-Chloro-quinolin-3-ylmethyl)-ethyl-amine

• Molecular Formula: C12H13ClN2
• Molecular Weight: 220.70 g/mol
• IUPAC Name: N-[(2-chloroquinolin-3-yl)methyl]ethanamine
• InChI: InChI=1S/C12H13ClN2/c1-2-14-8-10-7-9-5-3-4-6-11(9)15-12(10)13/h3-7,14H,2,8H2,1H3
• InChI Key: ALDNYZVNYAFMCC-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC2=CC=CC=C2N=C1Cl

Description

(2-Chloro-quinolin-3-ylmethyl)-ethyl-amine is a useful research compound. Its molecular formula is C12H13ClN2 and its molecular weight is 220.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Chloro-3-quinolinecarboxaldehyde (2.0 g, 10.4 mmol), ethylamine (2M in MeOH, 5.2 mL, 10.4 mmol), and acetic acid (0.65 mL, 11.4 mmol) were combined in MeOH (15 mL) and stirred at room temperature for 30 minutes until all materials were completely dissolved. Sodium cyanoborohydride (1.31 g, 20.9 mmol) was added portionwise over 5 minutes, and the reaction was stirred for 1 hour. The mixture was worked-up with saturated aqueous NaHCO3 and extracted with CH2Cl2, and the residue was purified by silica gel chromatography (0-5% MeOH in CH2Cl2) to give the title compound.

Synthesis routes and methods II

Procedure details